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Compound of Interest

Compound Name: Ditazole

Cat. No.: B095747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ditazole is a non-steroidal anti-inflammatory drug (NSAID) that also functions as a platelet

aggregation inhibitor.[1][2] Its mechanism of action is associated with the inhibition of

prostaglandin synthesis, which plays a crucial role in mediating inflammatory responses and

platelet activation.[3][4] These properties make Ditazole a compound of interest for in vitro

studies in various fields, including thrombosis, inflammation, and cancer research. This

document provides detailed protocols for the preparation of Ditazole solutions for cell culture

experiments and an overview of its relevant signaling pathway.
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Property Value Source

Molecular Formula C₁₉H₂₀N₂O₃ PubChem

Molecular Weight 324.38 g/mol PubChem

Appearance White to Off-White Solid ChemicalBook

Melting Point 100-101 °C ChemicalBook

Solubility

Slightly soluble in Chloroform

and Methanol. For cell culture,

Dimethyl Sulfoxide (DMSO) is

the recommended solvent.

ChemicalBook

Recommended Concentrations for Ditazole Solutions
Solution Type

Recommended
Concentration Range

Notes

Stock Solution 10-100 mM in 100% DMSO

Prepare a high-concentration

stock to minimize the volume

of DMSO added to the cell

culture medium.

Working Solution
1-100 µM in cell culture

medium

The optimal concentration will

vary depending on the cell

type and experimental design.

A dose-response experiment is

recommended.

Final DMSO Concentration ≤ 0.5% (v/v)

To avoid solvent-induced

cytotoxicity, the final

concentration of DMSO in the

cell culture medium should be

kept as low as possible, ideally

at or below 0.1%.
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Protocol 1: Preparation of a 10 mM Ditazole Stock
Solution in DMSO
Materials:

Ditazole powder (MW: 324.38 g/mol )

Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculate the required mass of Ditazole: To prepare 1 mL of a 10 mM stock solution, use the

following calculation:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 324.38 g/mol x 1000 mg/g = 3.24 mg

Weighing: Carefully weigh 3.24 mg of Ditazole powder and transfer it to a sterile

microcentrifuge tube.

Dissolving: Add 1 mL of cell culture grade DMSO to the tube containing the Ditazole powder.

Mixing: Vortex the solution thoroughly until the Ditazole is completely dissolved. Gentle

warming in a water bath (up to 37°C) may aid dissolution if necessary.

Sterilization (Optional but Recommended): Filter the stock solution through a 0.22 µm

syringe filter compatible with DMSO (e.g., PTFE) into a new sterile tube. This is particularly

important for long-term storage and use in sensitive cell culture applications.
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C, protected from light. Properly

stored, the stock solution should be stable for several months.

Protocol 2: Preparation of a Working Solution in Cell
Culture Medium
Materials:

10 mM Ditazole stock solution in DMSO

Pre-warmed complete cell culture medium (e.g., DMEM or RPMI-1640 with serum and

supplements)

Sterile conical tubes or multi-well plates

Pipettes and sterile filter tips

Procedure:

Determine the final desired concentration: For this example, we will prepare a 10 µM working

solution.

Serial Dilution (Recommended): To ensure accurate dilution and minimize pipetting errors, it

is best to perform a serial dilution.

Intermediate Dilution (Optional but good practice): Prepare a 1 mM intermediate solution

by diluting the 10 mM stock solution 1:10 in cell culture medium (e.g., 10 µL of 10 mM

stock + 90 µL of medium).

Final Dilution: Dilute the 1 mM intermediate solution 1:100 to achieve a final concentration

of 10 µM (e.g., 10 µL of 1 mM intermediate solution into 990 µL of medium).

Direct Dilution (for higher concentrations): To prepare a 10 µM working solution directly from

a 10 mM stock, perform a 1:1000 dilution. For example, add 1 µL of the 10 mM stock solution

to 999 µL of cell culture medium.
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Mixing: Mix the working solution thoroughly by gentle pipetting or swirling.

Vehicle Control: It is crucial to prepare a vehicle control containing the same final

concentration of DMSO as the Ditazole-treated samples. For a 1:1000 dilution, the final

DMSO concentration will be 0.1%.

Application to Cells: Add the prepared working solution and vehicle control to your cell

cultures and proceed with your experiment.
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Caption: Workflow for preparing Ditazole stock and working solutions.
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Signaling Pathway of Ditazole's Anti-Platelet Action
Ditazole's anti-platelet effect is attributed to its inhibition of prostaglandin synthesis, a key

pathway in platelet activation. It is believed to act as a cyclooxygenase (COX) inhibitor, similar

to other NSAIDs like aspirin.[3][5]
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Caption: Ditazole inhibits platelet aggregation via the COX pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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